Cas no 2172175-64-1 (4-(2,5-dimethylphenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid)

• Product Name: 4-(2,5-dimethylphenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid
• CAS No: 2172175-64-1
• MF: C₂₈H₂₇NO₄
• MW: 441.51828789711
• CID: 5853974
• PubChem ID: 165880512
• Update Time: 2025-06-27

4-(2,5-dimethylphenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-dimethylphenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid
• EN300-1454294
• 4-(2,5-dimethylphenyl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-3-carboxylic acid
• 2172175-64-1

• Inchi： 1S/C28H27NO4/c1-17-11-12-18(2)23(13-17)24-14-29(15-25(24)27(30)31)28(32)33-16-26-21-9-5-3-7-19(21)20-8-4-6-10-22(20)26/h3-13,24-26H,14-16H2,1-2H3,(H,30,31)
• InChI Key： KHXMMQQSQWMMRI-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1CC(C(=O)O)C(C2C=C(C)C=CC=2C)C1)=O

Computed Properties

• Exact Mass: 441.19400834g/mol
• Monoisotopic Mass: 441.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 703
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 66.8Ų

Additional information on 4-(2,5-dimethylphenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid

4-(2,5-Dimethylphenyl)-1-{(9H-Fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2172175-64-1, known as 4-(2,5-dimethylphenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid, is a complex organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a pyrrolidine ring substituted with a 2,5-dimethylphenyl group and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of these functional groups makes it a valuable compound in organic synthesis and drug discovery.

Recent studies have highlighted the importance of pyrrolidine derivatives in medicinal chemistry due to their ability to act as bioisosteres or scaffolds for drug design. The Fmoc group, a well-known protecting group in peptide synthesis, adds versatility to this compound by enabling precise control over reactivity during synthesis. This feature has been exploited in the development of novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

The 2,5-dimethylphenyl substituent introduces steric bulk and electronic effects that can influence the compound's pharmacokinetic properties, such as absorption and metabolism. These properties are crucial for designing drugs with optimal bioavailability. Additionally, the pyrrolidine ring provides a rigid structure that can enhance the molecule's stability and interaction with biological targets.

From a synthetic perspective, this compound serves as an excellent building block for constructing more complex molecules. Its modular design allows chemists to introduce additional functional groups or modify existing ones to tailor the compound's properties for specific applications. For instance, researchers have explored its use in creating libraries of compounds for high-throughput screening in drug discovery.

Moreover, the fluorenylmethoxycarbonyl (Fmoc) group has been extensively studied for its role in peptide coupling reactions. Its photolytic cleavage under specific conditions makes it ideal for solid-phase synthesis techniques, which are widely used in modern pharmaceutical research. This has led to the incorporation of this compound into advanced synthetic strategies aimed at producing biologically active molecules.

In terms of applications, this compound has shown promise in the development of prodrugs and targeted drug delivery systems. The ability to selectively remove the Fmoc group under controlled conditions enables the release of active pharmaceutical ingredients at specific sites within the body, thereby improving therapeutic efficacy and reducing side effects.

Recent advancements in computational chemistry have also provided deeper insights into the molecular interactions of this compound with biological systems. Molecular docking studies have revealed potential binding modes with key enzymes and receptors, suggesting its role as a lead compound for developing inhibitors or agonists.

In conclusion, 4-(2,5-dimethylphenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid is a multifaceted compound with diverse applications in organic synthesis and drug discovery. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in the field of medicinal chemistry.